Bis(2,2,2-trichloroethyl)azodicarboxylate
Overview
Description
Bis(2,2,2-trichloroethyl)azodicarboxylate, also known as Azodicarboxylic acid bis(2,2,2-trichloroethyl ester), is a stable, crystalline ester of azodicarboxylate . It has a molecular weight of 380.82 and its linear formula is CCl3CH2OCON=NCOOCH2CCl3 .
Molecular Structure Analysis
The molecular structure of Bis(2,2,2-trichloroethyl)azodicarboxylate can be represented by the SMILES string ClC(Cl)(Cl)COC(=O)\N=N\C(=O)OCC(Cl)(Cl)Cl . The InChI key for this compound is LIEOEYTUTSDYKB-BUHFOSPRSA-N .Chemical Reactions Analysis
Bis(2,2,2-trichloroethyl)azodicarboxylate has been used in various chemical reactions. For instance, it has been used in the asymmetric synthesis of substituted cycloalkyl [b]indoles . It has also been used as an amination reagent during the aza-ene reaction of different alkenes to yield the corresponding allyl amines .Physical And Chemical Properties Analysis
Bis(2,2,2-trichloroethyl)azodicarboxylate is a solid with a melting point of 109-111 °C . It is soluble in a wide range of organic solvents .Scientific Research Applications
Cycloaddition Reaction with Glycals : Bis(2,2,2-trichloroethyl)azodicarboxylate serves as an efficient diene in the [4+2] cycloaddition reaction with glycals, offering advantages over other azodicarboxylates like dibenzyl azodicarboxylate (DBAD) for the preparation of 2-amino glycosides (Leblanc & Fitzsimmons, 1989).
Synthesis of Aromatic Amines : It facilitates the conversion of electron-rich arenes into para-substituted aryl hydrazides and then to aromatic amines, using lithium perchlorate-diethylether or acetone solution and zinc in acetic acid for reduction (Zaltsgendler, Leblanc & Bernstein, 1993).
Synthesis of Sulfonamides : A method using bis(2,2,2-trichloroethyl)azodicarboxylate for the synthesis of aromatic and aliphatic sulfonamides has been developed. This method involves creating sulfonylhydrazides in good yields, followed by reductive cleavage to produce sulfonamides (Chan & Berthelette, 2002).
Intermolecular Benzylic C-H Amination : It's used in N-hydroxyphthalimide-catalyzed chemoselective benzylic C-H amination of unprotected arylalkanols, with solvent playing a key role in chemoselectivity. The aminated product can be converted to the corresponding free amino alcohol (Shibuya, Orihashi, Li & Yamamoto, 2021).
Amination of Arenes : It's used as an electrophilic nitrogen source in the amination of arenes, including olefinic compounds, employing various acids as catalysts (Lee, Im, Kim & Kim, 2002).
Catalytic and Enantioselective Reactions : Lewis acids like Cu(OTf)(2), Zn(OTf)(2), Yb(OTf)(3), and Nd(OTf)(3) catalyze aza-ene reactions and hetero-Diels-Alder reactions of alkenes and dienes with azodicarboxylates, using bis(2,2,2-trichloroethyl)azodicarboxylate as the amination reagent for high yield synthesis (Aburel, Zhuang, Hazell & Jørgensen, 2005).
Synthesis of Polyethylene Amines : A metal-free method for alkane C-H amination was developed to modify polyethylene (PE) by forming C-N grafts, using bis(2,2,2-trichloroethyl)azodicarboxylate among other azodicarboxylates (Zhou, Wang, Huang, Li, Plummer, Wang, Sun & Chen, 2017).
Safety and Hazards
Future Directions
properties
IUPAC Name |
2,2,2-trichloroethyl (NE)-N-(2,2,2-trichloroethoxycarbonylimino)carbamate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4Cl6N2O4/c7-5(8,9)1-17-3(15)13-14-4(16)18-2-6(10,11)12/h1-2H2/b14-13+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIEOEYTUTSDYKB-BUHFOSPRSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(Cl)(Cl)Cl)OC(=O)N=NC(=O)OCC(Cl)(Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(C(Cl)(Cl)Cl)OC(=O)/N=N/C(=O)OCC(Cl)(Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4Cl6N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Bis(2,2,2-trichloroethyl) azodicarboxylate | |
CAS RN |
38857-88-4 | |
Record name | Bis(2,2,2-trichloroethyl) Azodicarboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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